Cas no 1599027-55-0 (3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione)
3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione
- 3-Bromo-4-(cyclohexyloxy)tetrahydrothiophene 1,1-dioxide
- EN300-1132636
- 1599027-55-0
- Thiophene, 3-bromo-4-(cyclohexyloxy)tetrahydro-, 1,1-dioxide
-
- Inchi: 1S/C10H17BrO3S/c11-9-6-15(12,13)7-10(9)14-8-4-2-1-3-5-8/h8-10H,1-7H2
- InChI Key: QTRKTGQRNQRBAE-UHFFFAOYSA-N
- SMILES: BrC1CS(CC1OC1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 296.00818g/mol
- Monoisotopic Mass: 296.00818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 436.4±45.0 °C(Predicted)
3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132636-1.0g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132636-0.05g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1132636-0.1g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1132636-0.25g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1132636-0.5g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1132636-1g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1132636-2.5g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1132636-5g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 5g |
$2235.0 | 2023-10-26 | |
| Enamine | EN300-1132636-10g |
3-bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione |
1599027-55-0 | 95% | 10g |
$3315.0 | 2023-10-26 |
3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione
Research Briefing on 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione (CAS: 1599027-55-0)
In recent years, the compound 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione (CAS: 1599027-55-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
The compound, characterized by its sulfone functional group and cyclohexyloxy substituent, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of more complex pharmacophores, particularly in the context of anti-inflammatory and anticancer agents. The bromine atom at the 3-position offers a versatile handle for further functionalization, enabling the creation of diverse derivatives with tailored biological properties.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione in inhibiting specific protein-protein interactions involved in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its potential as a lead compound for the development of next-generation anti-inflammatory drugs.
Another significant advancement was reported in a 2024 preprint, which highlighted the compound's utility in targeted drug delivery systems. By conjugating 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione to nanoparticle carriers, researchers achieved enhanced bioavailability and tissue-specific accumulation in preclinical models. This approach holds promise for improving the therapeutic index of existing anticancer agents.
From a synthetic chemistry perspective, recent optimizations in the preparation of 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione have significantly improved yield and purity. A novel catalytic system developed in 2023 enables the efficient introduction of the cyclohexyloxy group while minimizing side reactions, making the compound more accessible for large-scale applications.
Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic profile and toxicity. Ongoing research is focusing on structure-activity relationship studies to identify the most pharmacologically favorable derivatives while maintaining the core scaffold's advantageous properties.
In conclusion, 3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione represents a versatile and pharmacologically interesting compound with multiple potential applications in drug discovery. Its unique combination of chemical reactivity and biological activity makes it a valuable tool for medicinal chemists working in inflammation, oncology, and targeted therapy development. Future research directions will likely explore its applications in combination therapies and its potential as a molecular probe for studying specific biological pathways.
1599027-55-0 (3-Bromo-4-(cyclohexyloxy)-1lambda6-thiolane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)